Cas no 886500-03-4 (2-Methoxy-5-(trifluoromethoxy)benzonitrile)

• Product Name: 2-Methoxy-5-(trifluoromethoxy)benzonitrile
• CAS No: 886500-03-4
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• MDL: MFCD04115963
• CID: 93173
• PubChem ID: 5018827
• Update Time: 2025-04-18

2-Methoxy-5-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(trifluoromethoxy)benzonitrile
• 2-Methoxy-5-trifluoromethoxy-benzonitrile
• JRD-1499
• 3-(3-Chlorophenyl)-1-hydroxy-1-phenylurea
• 2-methoxy-5-trifluoromethoxybenzonitrile
• DTXSID80407573
• 2-(Methoxy)-5-(trifluoromethoxy)benzonitrile
• MFCD04115963
• CL9481
• AS-46366
• 886500-03-4
• AKOS005254316
• FT-0758785
• DB-031560

• MDL： MFCD04115963
• Inchi： 1S/C9H6F3NO2/c1-14-8-3-2-7(4-6(8)5-13)15-9(10,11)12/h2-4H,1H3
• InChI Key： FJFWRXJVLWLALW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C#N)C=1)OC)(F)F

Computed Properties

• Exact Mass: 217.03500
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 245.8°C at 760 mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.464
• PSA: 42.25000
• LogP: 2.46548

2-Methoxy-5-(trifluoromethoxy)benzonitrile Security Information

• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles